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Compound Focus: Chlorobutanol Hemihydrate

CAS No.: 6001-64-5

Cat. No.: S1492008

Solubility Data and Handling

The table below summarizes the solubility of Chlorobutanol hemihydrate in different solvents, based on

experimental data from supplier specifications and scientific sources.

Solvent Solubility Conditions |/ Notes

DMSO 35 mg/mL (197.22 mM) Solubility may be reduced by moisture-absorbing DMSO; use

[1] fresh, anhydrous DMSO for best results [1].
100 mg/mL (536.31 Solution preparation may require ultrasonication to aid dissolution
mM) [2] [3] [2].

Ethanol 35 mg/mL (197.22 mM) Freely soluble [4].
[1]

Water Insoluble [1] / Slightly Commonly described as "slightly soluble” [7] [5] [4].
soluble [5] [6]

Experimental Protocols and Formulation Guidance
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For practical application in research, here are methods for preparing stock solutions and in-vivo

formulations.

Preparing Stock Solutions

The general workflow for preparing a stock solution in DMSO involves calculating the desired

concentration, using ultrasonication to dissolve the compound, and proper storage.

Calculate mass and solvent
volume for target concentration

'

Weigh Chlorobutanol
hemihydrate powder

:

Transfer to solvent (DMSO)

:

Apply ultrasonication
to aid dissolution

:

Confirm solution is clear

:

Aliquot and store at
-20°C or -80°C

Click to download full resolution via product page

¢ Solvent Considerations: DMSO is hygroscopic and can absorb moisture from the air, which may
reduce its dissolving capacity over time. Using freshly opened DMSO is recommended for preparing
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the highest concentration stock solutions [1].
¢ Aiding Dissolution: For concentrations at the higher end of the solubility range (e.g., 100 mg/mL in

DMSO), sonication is recommended to achieve full dissolution [2] [3].

Preparing In-Vivo Formulations

If your research requires in-vivo studies, Chlorobutanel hemihydrate can be formulated for administration.

The sequences below, validated in animal experiments, yield clear solutions at 2.5 mg/mL [2] [3].

Protocol 1: Aqueous Solution with Solubilizing Agents

10% DMSO Stock Solution
(25 mg/mL)

:

Add to 40% PEG300
Mix evenly

:

Add 5% Tween 80
Mix evenly

:

Add 45% Saline
Mix evenly

:

Clear solution ready
for administration

Click to download full resolution via product page

Protocol 2: Non-Aqueous Solution
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10% DMSO Stock Solution
(25 mg/mL)

:

Add to 90% Corn Oil
Mix evenly

'

Clear solution ready
for administration

Click to download full resolution via product page

¢ Critical Note: The solvents must be added in the specified order, and you must ensure the mixture is
a clear solution at each step before adding the next component [2] [3].

Key Practical Considerations for Researchers

e Antimicrobial Use: Chlorobutanol hemihydrate is effective against various Gram-positive and
Gram-negative bacteria and fungi. Its activity is bacteriostatic and is significantly reduced at a pH
greater than 5.5 [5] [6].

¢ Incompatibilities: Be aware of common incompatibilities that can impact stability and efficacy [6]:

o Adsorption: It can adsorb to certain plastics in vials and rubber stoppers.

o Chemical Incompatibility: It is incompatible with alkaline drugs and specific compounds like
menthol and thymol.

o Reduced Efficacy: Carboxymethyl cellulose and non-ionic surfactants (e.g., Tween 80) can
reduce its antibacterial activity.

e Storage: Preserve Chlorobutanol hemihydrate in airtight containers to maintain stability [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [chlorobutanol hemihydrate solubility DMSO ethanol water].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b1492008#chlorobutanol-hemihydrate-solubility-dmso-ethanol-

water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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